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Compound of Interest

Compound Name: ML786 dihydrochloride

Cat. No.: B10774808 Get Quote

For researchers, scientists, and drug development professionals, the paramount consideration

when working with any chemical compound is safety. This guide provides crucial safety and

logistical information for the handling and disposal of ML786 dihydrochloride, a compound for

which detailed hazard information should be treated with caution. In the absence of a specific

Safety Data Sheet (SDS), it is imperative to handle this compound as a potentially hazardous

substance, adhering to the highest safety standards.

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the consistent and correct use of Personal

Protective Equipment (PPE). All personnel handling ML786 dihydrochloride must be

thoroughly trained in the proper donning, doffing, and disposal of PPE.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-tested nitrile

gloves (ASTM D6978-05).[1]

Provides a robust barrier

against skin contact and

absorption. The outer glove

should be worn over the gown

cuff.

Gown

Disposable, solid-front gown

made of a low-permeability

fabric such as polyethylene-

coated polypropylene.[1]

Protects personal clothing from

contamination and prevents

skin exposure to splashes.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[2]

Shields the eyes and face from

splashes, aerosols, and

airborne particles.

Respiratory Protection

A fit-tested N95 respirator or

higher, used in a well-

ventilated area or under a

chemical fume hood.[1][2]

Prevents the inhalation of the

compound, which could be

harmful if it becomes airborne

as a dust or aerosol.

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: All procedures involving the handling of ML786 dihydrochloride powder should

be conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

Designated Area: Establish a designated area for the handling of potent compounds. This

area should be clearly marked and access should be restricted.

Procedural Guidance:

Preparation: Before handling the compound, ensure all necessary PPE is readily available

and in good condition. The designated work area should be clean and uncluttered.

Weighing and Reconstitution:
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Handle the solid compound with care to avoid generating dust. Use tools and techniques

that minimize aerosolization.

If dissolving the compound, add the solvent slowly to the solid to prevent splashing.

During Handling:

Avoid eating, drinking, or smoking in the laboratory area.

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.

Storage:

Store ML786 dihydrochloride in a tightly sealed, clearly labeled container.[4]

Keep the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[3]

The storage area should be secure and accessible only to authorized personnel.[5]

Disposal Plan
Proper disposal of ML786 dihydrochloride and any contaminated materials is critical to

ensure laboratory and environmental safety. All waste should be treated as hazardous chemical

waste.[5]

Waste Segregation and Collection:

Solid Waste: Collect all disposable materials that have come into contact with the compound,

including gloves, gowns, pipette tips, and weighing papers, in a dedicated, clearly labeled

hazardous waste container.[5]

Liquid Waste: Any solutions containing ML786 dihydrochloride should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams.[5]
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Empty Containers: To be considered non-hazardous, an empty container must be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous

waste.[5] After triple-rinsing, the label on the container should be defaced before disposal in

regular trash.[5]

Disposal Procedure:

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "ML786 dihydrochloride," and the date of accumulation.[5]

Storage of Waste: Store sealed hazardous waste containers in a designated and secure

satellite accumulation area within the laboratory.[5]

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Follow all

institutional and local regulations for hazardous waste disposal.

Experimental Workflow for Handling Potent
Compounds
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Caption: Workflow for safely handling potent chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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